A new photoclick reaction strategy: photo-induced catalysis of the thiol-Michael addition via a caged primary amine†

Chemical Communications Pub Date: 2013-03-08 DOI: 10.1039/C3CC41123K

Abstract

The utilization of 2-(2-nitrophenyl)propyloxycarbonyl (NPPOC) as a photolabile primary amine cage enables the thiol-Michael ‘click’ reaction to be photo-triggered. The photolabile amine exhibits efficient catalytic activity upon UV irradiation and is shown to initiate the photopolymerization of tetrathiol and diacrylate comonomers viaMichael addition.

Graphical abstract: A new photoclick reaction strategy: photo-induced catalysis of the thiol-Michael addition via a caged primary amine
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